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Compound of Interest

Compound Name: H-D-Phg-OH

Cat. No.: B555899 Get Quote

Essential Safety and Handling Guide for H-D-
Phg-OH
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with H-D-Phg-OH (D-Phenylglycine).

The following procedures are designed to ensure a safe laboratory environment and proper

management of this chemical from acquisition to disposal.

Chemical Identification and Properties
H-D-Phg-OH is a non-proteinogenic amino acid derivative commonly used in peptide

synthesis.[1][2] While one Safety Data Sheet (SDS) classifies it as a non-hazardous substance,

it is imperative to handle it with the care accorded to all laboratory chemicals.[3]
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Identifier Value Source(s)

Chemical Name H-D-Phg-OH; D-Phenylglycine [4][5][6]

Synonyms
(2R)-2-amino-2-phenylacetic

acid; D-(-)-alpha-Phenylglycine
[4][6]

CAS Number 875-74-1 [5]

Molecular Formula C₈H₉NO₂ [4][5]

Molecular Weight 151.2 g/mol [5]

Form Solid [2]

Hazard Identification and Risk Assessment
According to available safety data, H-D-Phg-OH is not classified as a hazardous substance or

mixture under the OSHA Hazard Communication Standard.[3] However, as a combustible solid

and fine powder, it may pose a dust explosion risk if dispersed in the air in sufficient

concentrations.[2][3] The primary risks are associated with physical contact and inhalation of

dust.

Risk Mitigation Workflow
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Risk Assessment

PPE Determination

Start: Handling H-D-Phg-OH

Review Safety Data Sheet (SDS)

Is the chemical a fine powder?

Task involves weighing or transfer?

Yes

Mandatory PPE:
- Safety Glasses

- Lab Coat
- Nitrile Gloves

No

NoAdd Respiratory Protection
(N95 Respirator)

Yes, potential for dust

Click to download full resolution via product page

Caption: Risk assessment for determining appropriate PPE.

Personal Protective Equipment (PPE) Protocol
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Even with a non-hazardous classification, a baseline of PPE is mandatory to prevent contact

and contamination. For related compounds, the use of eye shields, gloves, and a respirator is

recommended.[2]

Protection Type Specification Purpose

Eye Protection Safety glasses or goggles
Protects eyes from dust

particles.

Hand Protection Nitrile gloves Prevents direct skin contact.

Body Protection Standard laboratory coat
Protects skin and clothing from

contamination.

Respiratory N95 respirator (or equivalent)

Recommended when handling

powder outside a fume hood or

when dust generation is likely

(e.g., weighing).

Procedural Protocol: Donning and Doffing PPE

Donning (Putting On):

1. Perform hand hygiene.

2. Put on the lab coat and fasten it completely.

3. If required, put on the N95 respirator, ensuring a proper seal.

4. Put on safety glasses or goggles.

5. Put on gloves, pulling the cuffs over the sleeves of the lab coat.

Doffing (Taking Off):

1. Remove gloves using a technique that avoids skin contact with the exterior of the glove.

2. Remove the lab coat by folding it inward and avoiding contact with the contaminated

exterior.
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3. Perform hand hygiene.

4. Remove eye protection.

5. Remove the respirator (if used).

6. Perform thorough hand hygiene.

Safe Handling and Operational Workflow
Adherence to a structured workflow minimizes exposure and ensures operational safety.

Operational Workflow for Handling H-D-Phg-OH
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1. Preparation
- Assemble all required equipment

- Don appropriate PPE

2. Chemical Handling
- Work in a designated area or fume hood

- Carefully weigh or transfer solid
- Avoid generating dust

3. Experimental Use
- Proceed with the planned experiment

- Keep containers tightly closed when not in use

4. Decontamination
- Clean work surfaces and equipment

- Doff PPE correctly

5. Waste Disposal
- Segregate and label all waste streams

- Store waste in a designated area

End of Process

Click to download full resolution via product page

Caption: Step-by-step workflow for safe chemical handling.

Storage:

Store H-D-Phg-OH in a tightly closed container in a dry, well-ventilated area.[3]
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For long-term stability, storage at 2-8°C is recommended for the solid, while solutions should

be kept at -20°C for one month or -80°C for six months.[1][2]

Spill and Emergency Procedures
In case of accidental exposure or spills, immediate and appropriate action is critical.

Exposure / Spill First Aid / Response Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present.[3] Seek medical attention.

Skin Contact

Take off all contaminated clothing immediately.

[3] Rinse the affected skin area with copious

amounts of water.[3]

Inhalation

Move the individual to fresh air.[3] If breathing is

difficult, provide oxygen and seek medical

attention.

Ingestion

Do not induce vomiting. Have the person drink

two glasses of water at most.[3] Seek immediate

medical attention.

Minor Spill (Solid)

Evacuate the immediate area.[3] Wearing

appropriate PPE, gently sweep or scoop the

solid material into a labeled waste container,

avoiding dust generation.[3] Clean the affected

area thoroughly.

Major Spill

Evacuate the laboratory and alert personnel.

Contact your institution's Environmental Health

& Safety (EH&S) department immediately.

Disposal Plan
Proper disposal is essential to protect the environment and comply with regulations. Do not let

the product enter drains.[3]
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Procedural Protocol: Waste Disposal

Solid Waste:

Collect all H-D-Phg-OH waste and any materials used for cleaning spills (e.g., paper

towels, contaminated gloves) in a designated, compatible, and clearly labeled hazardous

waste container.[7][8]

The container should be kept closed except when adding waste.[7]

Contaminated PPE:

All disposable PPE (gloves, respirators) used while handling the chemical should be

considered contaminated.

Place this waste into the designated solid chemical waste stream.

Empty Containers:

Empty containers must be labeled with a hazardous waste tag and collected by your

institution's EH&S department for disposal.[9]

Waste Pickup:

Store the sealed waste container in a designated secondary containment area.

Submit a hazardous waste pickup request through your institutional EH&S online portal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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